4-(2,5-Dimethylphenyl)-1,3-thiazole
Overview
Description
4-(2,5-Dimethylphenyl)-1,3-thiazole is a heterocyclic compound that contains a thiazole ring and a methylphenyl group. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.
Scientific Research Applications
Anti-inflammatory Applications
4-(2,5-Dimethylphenyl)-1,3-thiazole derivatives have been explored for their potential anti-inflammatory properties. In particular, N-aryl-4-aryl-1,3-thiazole-2-amine derivatives have been evaluated for their ability to inhibit 5-lipoxygenase (LOX), an enzyme crucial in the synthesis of leukotrienes involved in inflammation-related diseases like asthma and rheumatoid arthritis. The study aimed to optimize biological activity by synthesizing various 1,3-thiazole-2-amine derivatives and investigating their structure-activity relationship. One specific compound, N-(3,5-dimethylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-amine, demonstrated potent anti-inflammatory activity as a 5-LOX inhibitor (Suh et al., 2012).
Molecular Structure Analysis
Research has also focused on the detailed analysis of the molecular structure of compounds related to this compound. For example, an experimental and theoretical approach was taken to explore the molecular structure of 2-{4-[3-(2,5-dimethylphenyl)-3-methylcyclobutyl]thiazol-2-yl}isoindoline-1,3-dione. This included characterization by IR-NMR spectroscopy and single-crystal X-ray diffraction, along with computational studies to understand the molecular geometry, vibrational frequencies, and other electronic properties (Özdemir et al., 2010).
Corrosion Inhibition
Thiazole compounds, including those related to this compound, have found applications in the field of corrosion inhibition. A study synthesized and evaluated the corrosion inhibition ability of three thiazoles on copper surfaces in acidic environments. The inhibition efficiencies were assessed using various analytical techniques, revealing that these compounds could serve as effective corrosion inhibitors with efficiencies around 90% at optimum concentrations (Farahati et al., 2019).
properties
IUPAC Name |
4-(2,5-dimethylphenyl)-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NS/c1-8-3-4-9(2)10(5-8)11-6-13-7-12-11/h3-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFWDVHWVQBPLDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CSC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601305233 |
Source
|
| Record name | 4-(2,5-Dimethylphenyl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601305233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
383143-39-3 |
Source
|
| Record name | 4-(2,5-Dimethylphenyl)thiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=383143-39-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2,5-Dimethylphenyl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601305233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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